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CAS No.: 19460-86-7

Cat. No.: B613040

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methyl-L-phenylalanine methyl ester hydrochloride (N-Me-Phe-OMe HCl) is a derivative of

the essential amino acid L-phenylalanine, featuring a methyl group on the alpha-amino nitrogen

and a methyl ester at the carboxyl terminus. This modification has significant implications in

peptide and medicinal chemistry, often imparting increased metabolic stability, altered

conformational preferences, and modified biological activity to parent peptides. As a crucial

building block in the synthesis of peptidomimetics and other pharmacologically active

compounds, a thorough understanding of its structural and electronic properties is paramount.

This guide provides a comprehensive overview of the key spectroscopic data—Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the precise

characterization of N-Me-Phe-OMe HCl.

This document is designed to serve as a practical reference for researchers, offering not only

representative data but also detailed experimental protocols and insights into the interpretation
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of the spectral features. The causality behind experimental choices and the logic of spectral

interpretation are emphasized to ensure scientific integrity and practical utility.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules in

solution. For N-Me-Phe-OMe HCl, ¹H and ¹³C NMR provide unambiguous evidence of its

covalent framework and insights into its conformational dynamics.

The Rationale Behind NMR Analysis
The primary objective of NMR analysis for N-Me-Phe-OMe HCl is to confirm the presence and

connectivity of all constituent atoms. Specifically, we aim to:

Verify the N-methylation: Distinguish the N-methyl protons and carbon from the parent amino

group.

Confirm the methyl ester: Identify the methoxy protons and carbon.

Elucidate the phenylalanine backbone: Assign the signals corresponding to the aromatic

ring, the alpha-carbon, and the beta-carbons.

Assess purity: Detect the presence of residual solvents or starting materials.

The choice of a deuterated solvent is critical. Due to the hydrochloride salt form, solvents

capable of dissolving ionic species are preferred. Deuterated dimethyl sulfoxide (DMSO-d₆) is

an excellent choice as it readily dissolves the compound and its residual proton signal does not

overlap with key analyte signals. Deuterated chloroform (CDCl₃) or deuterium oxide (D₂O)

could also be employed, though the latter would lead to the exchange of the N-H proton.

Experimental Protocol: Acquiring High-Resolution NMR
Spectra
Sample Preparation:

Weighing: Accurately weigh approximately 5-10 mg of N-Me-Phe-OMe HCl into a clean, dry

vial.
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Dissolution: Add approximately 0.7 mL of deuterated solvent (e.g., DMSO-d₆).

Homogenization: Gently vortex or sonicate the vial to ensure complete dissolution. The

solution should be clear and free of particulate matter.

Transfer: Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a

clean 5 mm NMR tube. This step is crucial to remove any suspended impurities that can

degrade spectral resolution.[1]

Referencing: Tetramethylsilane (TMS) is typically used as an internal standard for chemical

shift referencing (δ = 0.00 ppm).

Instrumental Parameters (¹H NMR):

Spectrometer: A 400 MHz or higher field spectrometer is recommended for optimal signal

dispersion.

Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is sufficient.

Number of Scans: 16-64 scans, depending on the sample concentration.

Relaxation Delay: A delay of 1-2 seconds between scans is generally adequate.

Spectral Width: A spectral width of approximately 12-16 ppm is appropriate.

Instrumental Parameters (¹³C NMR):

Spectrometer: A 100 MHz or higher field spectrometer.

Pulse Program: A proton-decoupled pulse sequence (e.g., 'zgpg30') to simplify the spectrum

to singlets for each unique carbon.

Number of Scans: A significantly higher number of scans (e.g., 1024 or more) is required due

to the lower natural abundance and gyromagnetic ratio of the ¹³C nucleus.

Relaxation Delay: A 2-second delay is a good starting point.

Diagram of the NMR Workflow:
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Caption: Workflow for ATR-FTIR sample analysis.

Spectroscopic Data and Interpretation
Predicted IR Absorption Bands for N-Me-Phe-OMe HCl:

Wavenumber (cm⁻¹) Intensity Assignment

~3000-2700 Strong, Broad
N-H⁺ stretch (secondary amine

salt)

~3100-3000 Medium Aromatic C-H stretch

~2950-2850 Medium Aliphatic C-H stretch

~1740 Strong C=O stretch (ester)

~1600, ~1495 Medium-Weak Aromatic C=C stretch

~1580-1560 Medium
N-H⁺ bend (secondary amine

salt)

~1220 Strong C-O stretch (ester)

~750, ~700 Strong
Aromatic C-H out-of-plane

bend

Interpretation of IR Spectrum:

N-H⁺ Stretching (3000-2700 cm⁻¹): A very broad and strong absorption in this region is the

hallmark of a secondary amine salt. [2]This broadness is due to strong hydrogen bonding in

the solid state.

C=O Stretching (~1740 cm⁻¹): A strong, sharp peak around 1740 cm⁻¹ is indicative of the

carbonyl group of the methyl ester.

Aromatic Vibrations: The peaks around 1600 and 1495 cm⁻¹ are due to the C=C stretching

vibrations within the phenyl ring. The strong absorptions around 750 and 700 cm⁻¹ are

characteristic of a monosubstituted benzene ring (C-H out-of-plane bending).
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N-H⁺ Bending (~1580-1560 cm⁻¹): A medium intensity band in this region is expected for the

bending vibration of the secondary ammonium group. [2]* C-O Stretching (~1220 cm⁻¹): A

strong band in this region is characteristic of the C-O single bond stretch of the ester.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It is invaluable for determining the molecular weight and elemental

composition of a compound, as well as for obtaining structural information through

fragmentation analysis.

The Rationale Behind MS Analysis
For N-Me-Phe-OMe HCl, the primary goals of MS analysis are to:

Confirm the molecular weight: By observing the molecular ion or a related species (e.g.,

[M+H]⁺).

Elucidate the structure through fragmentation: By analyzing the fragmentation pattern, the

connectivity of the molecule can be confirmed.

Electrospray ionization (ESI) is the preferred ionization technique for this type of molecule as it

is a soft ionization method that typically produces an abundant protonated molecular ion

([M+H]⁺) with minimal in-source fragmentation.

Experimental Protocol: Acquiring the Mass Spectrum
Sample Preparation:

Stock Solution: Prepare a stock solution of N-Me-Phe-OMe HCl in a suitable solvent such as

methanol or acetonitrile/water at a concentration of approximately 1 mg/mL.

Working Solution: Dilute the stock solution to a final concentration of 1-10 µM in the same

solvent, often with the addition of 0.1% formic acid to promote protonation. [3] Data

Acquisition (Direct Infusion ESI-MS):

Direct infusion is a simple method for introducing a purified sample into the mass spectrometer.

[3][4]
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Syringe Loading: Load the working solution into a syringe.

Infusion: Place the syringe in a syringe pump and infuse the sample directly into the ESI

source at a low flow rate (e.g., 5-10 µL/min).

Ionization: Use positive ion mode ESI.

Mass Analysis: Scan a mass range that includes the expected m/z of the protonated

molecule (for C₁₁H₁₅NO₂, the neutral mass is 193.11 g/mol ; the [M+H]⁺ ion would be at m/z

194.12).

Diagram of the Direct Infusion ESI-MS Workflow:

Caption: Workflow for direct infusion ESI-MS analysis.

Spectroscopic Data and Interpretation
Predicted Mass Spectrum (ESI, Positive Ion Mode):

Molecular Ion: The base peak in the spectrum is expected to be the protonated molecular

ion, [M+H]⁺, at m/z 194.12.

Fragmentation: In tandem MS (MS/MS) experiments, where the [M+H]⁺ ion is isolated and

fragmented, characteristic losses are expected.

Predicted Fragmentation Pattern:

A likely fragmentation pathway for the [M+H]⁺ ion of N-Me-Phe-OMe HCl involves the neutral

loss of the methyl formate group (HCOOCH₃), which has a mass of 60.02 Da. This would result

in a fragment ion at m/z 134.10. Another possible fragmentation is the loss of the benzyl group

(C₇H₇), with a mass of 91.05 Da, leading to a fragment at m/z 103.07. The loss of the entire

side chain would result in an immonium ion.

Conclusion
The spectroscopic characterization of N-Me-Phe-OMe HCl is essential for its use in research

and development. This guide provides a comprehensive framework for understanding and

obtaining the NMR, IR, and MS data for this important amino acid derivative. By following the
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detailed protocols and utilizing the provided interpretation guidelines, researchers can

confidently verify the structure and purity of their material, ensuring the integrity of their

subsequent scientific endeavors. The combination of these three spectroscopic techniques

provides a self-validating system for the unambiguous identification of N-Me-Phe-OMe HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scielo.br [scielo.br]

2. spectroscopyonline.com [spectroscopyonline.com]

3. bmrb.io [bmrb.io]

4. organicchemistrydata.org [organicchemistrydata.org]

To cite this document: BenchChem. [Spectroscopic Data of N-Me-Phe-OMe HCl: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613040/docs#spectroscopic-data-of-n-me-phe-ome-
hcl-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b613040?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scielo.br/j/qn/a/bmggZfd4TZprmx8QxhwGNxp/?format=pdf&lang=en
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-v-amine-salts
https://bmrb.io/ref_info/Platzer-JBNMR-2014-pH-dependent-chemical-shifts.pdf
https://organicchemistrydata.org/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.benchchem.com/product/b613040/docs#spectroscopic-data-of-n-me-phe-ome-hcl-an-in-depth-technical-guide
https://www.benchchem.com/product/b613040/docs#spectroscopic-data-of-n-me-phe-ome-hcl-an-in-depth-technical-guide
https://www.benchchem.com/product/b613040/docs#spectroscopic-data-of-n-me-phe-ome-hcl-an-in-depth-technical-guide
https://www.benchchem.com/product/b613040/docs#spectroscopic-data-of-n-me-phe-ome-hcl-an-in-depth-technical-guide
https://www.benchchem.com/product/b613040?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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